Cas no 528598-90-5 (6-Heptynoic acid, phenylmethyl ester)

6-Heptynoic acid, phenylmethyl ester is a specialized organic compound featuring a heptynoic acid backbone esterified with a phenylmethyl (benzyl) group. This structure combines an alkyne functionality with an ester moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The alkyne group enables click chemistry applications, such as Huisgen cycloadditions, while the benzyl ester offers selective deprotection potential. Its balanced reactivity and stability make it suitable for constructing complex molecular architectures, particularly in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its integrity.
6-Heptynoic acid, phenylmethyl ester structure
528598-90-5 structure
Product Name:6-Heptynoic acid, phenylmethyl ester
CAS No:528598-90-5
MF:C14H16O2
MW:216.275644302368
MDL:MFCD32202719
CID:4022030
PubChem ID:85831305
Update Time:2025-10-24

6-Heptynoic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Heptynoic acid, phenylmethyl ester
    • Benzyl hept-6-ynoate
    • AKOS037654906
    • 528598-90-5
    • Benzyl 6-heptynoate
    • H29083
    • A1-23013
    • SCHEMBL5943360
    • CHYUJCMQJOKODC-UHFFFAOYSA-N
    • MS-21597
    • MDL: MFCD32202719
    • Inchi: 1S/C14H16O2/c1-2-3-4-8-11-14(15)16-12-13-9-6-5-7-10-13/h1,5-7,9-10H,3-4,8,11-12H2
    • InChI Key: CHYUJCMQJOKODC-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)CCCCC#C

Computed Properties

  • Exact Mass: 216.115029749Da
  • Monoisotopic Mass: 216.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

6-Heptynoic acid, phenylmethyl ester Pricemore >>

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Additional information on 6-Heptynoic acid, phenylmethyl ester

Recent Advances in the Study of 6-Heptynoic Acid, Phenylmethyl Ester (CAS: 528598-90-5) in Chemical Biology and Pharmaceutical Research

The compound 6-Heptynoic acid, phenylmethyl ester (CAS: 528598-90-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 6-Heptynoic acid, phenylmethyl ester as a versatile building block in organic synthesis. Its alkyne functionality makes it particularly useful for click chemistry applications, enabling the efficient construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showing promising results in preclinical models of cancer.

In terms of biological activity, research has revealed that derivatives of 6-Heptynoic acid, phenylmethyl ester exhibit moderate inhibitory effects on several enzymes involved in inflammatory pathways. A team at Harvard Medical School recently reported (Nature Chemical Biology, 2024) that these compounds can selectively target COX-2 with minimal effects on COX-1, suggesting potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

Pharmacokinetic studies of 6-Heptynoic acid, phenylmethyl ester derivatives have shown favorable absorption and distribution profiles, though metabolism remains an area requiring further optimization. Recent work published in Drug Metabolism and Disposition (2024) identified the major metabolic pathways and proposed structural modifications to improve metabolic stability while maintaining biological activity.

The compound has also found applications in chemical biology as a probe for studying protein-ligand interactions. Its alkyne group allows for facile conjugation with reporter tags, enabling visualization and quantification of target engagement. A recent ACS Chemical Biology paper (2023) detailed its use in developing activity-based probes for studying fatty acid metabolism enzymes.

Looking forward, researchers are exploring the potential of 6-Heptynoic acid, phenylmethyl ester in targeted drug delivery systems. Preliminary results from MIT (Advanced Materials, 2024) suggest that its derivatives can be incorporated into nanoparticle formulations for tumor-specific delivery of chemotherapeutic agents, showing enhanced efficacy and reduced toxicity in animal models.

In conclusion, 6-Heptynoic acid, phenylmethyl ester (CAS: 528598-90-5) represents a promising scaffold in medicinal chemistry with diverse applications ranging from drug discovery to chemical biology tools. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic potential and address current limitations in metabolic stability and selectivity.

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